1-ethyl-3-((3-fluorophenyl)(4-(pyridin-2-yl)piperazin-1-yl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one

• IUPAC Name: 1-ethyl-3-[(3-fluorophenyl)-(4-pyridin-2-ylpiperazin-1-yl)methyl]-4-hydroxy-6-methylpyridin-2-one
• InChI: InChI=1S/C24H27FN4O2/c1-3-29-17(2)15-20(30)22(24(29)31)23(18-7-6-8-19(25)16-18)28-13-11-27(12-14-28)21-9-4-5-10-26-21/h4-10,15-16,23,30H,3,11-14H2,1-2H3
• InChI Key: CDJMOYGVVOKEKJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=C(C1=O)C(C2=CC(=CC=C2)F)N3CCN(CC3)C4=CC=CC=N4)O)C
• Molecular Formula: C24H27FN4O2
• Molecular Weight: 422.5 g/mol
• CAS No.: 897734-72-4

Description

1-ethyl-3-((3-fluorophenyl)(4-(pyridin-2-yl)piperazin-1-yl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C24H27FN4O2 and its molecular weight is 422.504. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

• Novel piperazine-1-yl-1H-indazole derivatives, structurally related to the queried compound, have been synthesized and characterized, showcasing their importance in medicinal chemistry. Docking studies have been conducted for these compounds, indicating potential applications in the design of therapeutic agents (Balaraju, Kalyani & Laxminarayana, 2019).
• The crystal structure of compounds closely related to the queried chemical has been studied, offering insights into the molecular geometry and potential reactivity of such compounds. These studies contribute to a better understanding of the chemical and its analogs in various applications (Ullah & Stoeckli-Evans, 2021).

Biological Activity and Molecular Interaction

• Piperazine derivatives have been synthesized and evaluated for their biological activities, such as anticonvulsant effects. This highlights the potential of such compounds in therapeutic applications, particularly in the treatment of neurological disorders (Obniska et al., 2015).
• The study of the molecular and crystal structures of compounds structurally similar to the queried chemical reveals the significance of hydrogen bonds in molecular packing. Understanding these interactions can be crucial in drug design and material science (Kuleshova & Khrustalev, 2000).

Radiochemical Synthesis and Imaging Applications

• Piperazine derivatives have been synthesized for potential use in imaging, such as dopamine D4 receptors imaging. This indicates the applicability of such compounds in medical diagnostics and research (Eskola et al., 2002).
• The research into analgesic isothiazolopyridines of the Mannich base type, including structural characterization and theoretical calculations, provides insights into their analgesic action, which could be valuable in pain management research (Karczmarzyk & Malinka, 2008).